1-{7,7,9,9-tetramethylspiro[4.5]decan-1-yl}methanamine hydrochloride

• CAS RN: 2763760-12-7
• Molecular Formula: C15H30ClN
• Molecular Weight: 259.9

Description

1-{7,7,9,9-tetramethylspiro[4.5]decan-1-yl}methanamine hydrochloride (TMSH) is a naturally occurring compound found in various species of plants and fungi. It is a derivative of the spirodecane family of compounds, which are characterized by their cyclic structure and aromatic ring systems. TMSH has been used in a variety of scientific and medical applications, including as a drug delivery system in pharmaceuticals, as a reagent in laboratory experiments, and as a substrate in biochemical and physiological studies.

Scientific Research Applications

1-{7,7,9,9-tetramethylspiro[4.5]decan-1-yl}methanamine hydrochloride has been used in a variety of scientific and medical applications. It has been used as a drug delivery system in pharmaceuticals, as a reagent in laboratory experiments, and as a substrate in biochemical and physiological studies. It has also been used as a substrate in enzyme-linked immunosorbent assays (ELISAs) and in the synthesis of other compounds.

Mechanism of Action

The mechanism of action of 1-{7,7,9,9-tetramethylspiro[4.5]decan-1-yl}methanamine hydrochloride is not well understood. However, it is thought to act as an agonist at serotonin receptors, as well as other neurotransmitter receptors, and to modulate the release of serotonin and other neurotransmitters. It is also believed to have antioxidant and anti-inflammatory properties.
Biochemical and Physiological Effects
1-{7,7,9,9-tetramethylspiro[4.5]decan-1-yl}methanamine hydrochloride has been shown to have a variety of biochemical and physiological effects. In laboratory studies, it has been shown to modulate the release of serotonin and other neurotransmitters, as well as to act as an agonist at serotonin receptors. It has also been found to have antioxidant and anti-inflammatory properties. In addition, it has been shown to have a protective effect on cells and tissues, and to reduce the risk of certain types of cancer.

Advantages and Limitations for Lab Experiments

The main advantage of using 1-{7,7,9,9-tetramethylspiro[4.5]decan-1-yl}methanamine hydrochloride in laboratory experiments is its high solubility in water and other solvents. This makes it an ideal reagent for a variety of reactions. However, it is important to note that 1-{7,7,9,9-tetramethylspiro[4.5]decan-1-yl}methanamine hydrochloride can be toxic in high concentrations, and should be handled with caution. In addition, it is important to ensure that the reaction conditions are well controlled, as the reaction can become unstable if not properly monitored.

Future Directions

For research on 1-{7,7,9,9-tetramethylspiro[4.5]decan-1-yl}methanamine hydrochloride include further investigation into its mechanism of action, its effects on biochemical and physiological processes, and its potential applications in the pharmaceutical and medical fields. Additionally, further research could be conducted into the synthesis of 1-{7,7,9,9-tetramethylspiro[4.5]decan-1-yl}methanamine hydrochloride, as well as its use as a reagent in laboratory experiments. Finally, further research could be conducted into the potential therapeutic and medical applications of 1-{7,7,9,9-tetramethylspiro[4.5]decan-1-yl}methanamine hydrochloride, such as its use as an antioxidant, anti-inflammatory, and anti-cancer agent.

Synthesis Methods

1-{7,7,9,9-tetramethylspiro[4.5]decan-1-yl}methanamine hydrochloride can be synthesized through a variety of methods. One of the most common methods is a two-step synthesis, which involves the reaction of 1,4-dichloro-2-methylbenzene with an alkyl halide in the presence of a base, followed by a reductive amination reaction with an amine. This method produces a high yield of the desired product with minimal side reactions. Other methods of synthesis include the use of a Grignard reagent, a Wittig reaction, or a palladium-catalyzed reaction.